Cas no 84333-59-5 (2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate)

2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate structure
84333-59-5 structure
Product Name:2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate
CAS No:84333-59-5
MF:C21H27NO5
MW:373.442786455154
CID:724422
PubChem ID:134748
Update Time:2025-04-19

2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate
    • [2-(methylamino)-2-phenylbutyl] 3,4,5-trimethoxybenzoate
    • 2-(Methylamino)-2-phenylbutyl-3,4,5-trimethoxybenzoate
    • Benzoic acid,3,4,5-trimethoxy-, 2-(methylamino)-2-phenylbutyl ester
    • N-DESMETHYL TRIMEBUTINE HCL
    • N-Desmethyl-tmb
    • N-Desmethyltrimebutine
    • NDTMB
    • N-Monodemethyltrimebutine
    • N-DEMETHYL TRIMEBUTINE
    • TRIMEBUTINE MALEATE IMPURITY E [EP IMPURITY]
    • 2-(Methylamino)-2-phenylbutyl3,4,5-trimethoxybenzoate
    • N-Demethyltrimebutine
    • N-Monodesmethyltrimebutine
    • SCHEMBL3194606
    • AT29667
    • (2RS)-2-(METHYLAMINO)-2-PHENYLBUTYL 3,4,5-TRIMETHOXYBENZOATE
    • Benzoic acid, 3,4,5-trimethoxy-, 2-(methylamino)-2-phenylbutyl ester
    • NOR-TRIMEBUTINE
    • OI1BF6F0VD
    • UNII-OI1BF6F0VD
    • 84333-59-5
    • JO-1069
    • DTXSID101004638
    • MDL： MFCD09952373
    • Inchi： 1S/C21H27NO5/c1-6-21(22-2,16-10-8-7-9-11-16)14-27-20(23)15-12-17(24-3)19(26-5)18(13-15)25-4/h7-13,22H,6,14H2,1-5H3
    • InChI Key： ZFPDLGDYDUPYEZ-UHFFFAOYSA-N
    • SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(C1C=CC=CC=1)(CC)NC

Computed Properties

  • Exact Mass: 409.16600
  • Monoisotopic Mass: 373.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.112
  • Boiling Point: 467.4°C at 760 mmHg
  • Flash Point: 236.5°C
  • Refractive Index: 1.533
  • PSA: 66.02000
  • LogP: 4.58700

2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019097440-1g
2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate
 84333-59-5 95%
1g
 $550.00 2023-08-31
Crysdot LLC
CD12026204-1g
2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate
 84333-59-5 95+%
1g
 $614 2024-07-24

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